Cas no 2227206-17-7 (3-methoxyazetidine-3-carbonitrile hydrochloride)

3-Methoxyazetidine-3-carbonitrile hydrochloride is a versatile heterocyclic building block used in pharmaceutical and organic synthesis. Its azetidine core, combined with the methoxy and nitrile functional groups, offers unique reactivity for constructing complex molecular architectures. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including potential drug candidates, due to its ability to introduce constrained ring systems and polar functionalities. Its high purity and well-defined structure make it a reliable intermediate for researchers seeking to explore novel chemical space or optimize lead compounds.
3-methoxyazetidine-3-carbonitrile hydrochloride structure
2227206-17-7 structure
Product Name:3-methoxyazetidine-3-carbonitrile hydrochloride
CAS No:2227206-17-7
MF:C5H9ClN2O
MW:148.590759992599
CID:5743940
PubChem ID:135392285
Update Time:2026-03-11

3-methoxyazetidine-3-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2227206-17-7
    • PS-20658
    • D97116
    • 3-methoxyazetidine-3-carbonitrile hydrochloride
    • 3-methoxyazetidine-3-carbonitrilehydrochloride
    • 3-methoxyazetidine-3-carbonitrile;hydrochloride
    • 3-methoxyazetidine-3-carbonitrile
    • 3-Methoxyazetidine-3-carbonitrile HCl
    • Inchi: 1S/C5H8N2O.ClH/c1-8-5(2-6)3-7-4-5;/h7H,3-4H2,1H3;1H
    • InChI Key: LCKHAIKCFAVNIT-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1(C#N)CNC1

Computed Properties

  • Exact Mass: 148.0403406g/mol
  • Monoisotopic Mass: 148.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45Ų

3-methoxyazetidine-3-carbonitrile hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1053605-100mg
3-methoxyazetidine-3-carbonitrile;hydrochloride
2227206-17-7 97%
100mg
$300 2024-07-21
eNovation Chemicals LLC
Y1053605-250MG
3-methoxyazetidine-3-carbonitrile;hydrochloride
2227206-17-7 97%
250mg
$480 2024-07-21
eNovation Chemicals LLC
Y1053605-500MG
3-methoxyazetidine-3-carbonitrile;hydrochloride
2227206-17-7 97%
500mg
$800 2024-07-21
eNovation Chemicals LLC
Y1053605-1G
3-methoxyazetidine-3-carbonitrile;hydrochloride
2227206-17-7 97%
1g
$1205 2024-07-21
eNovation Chemicals LLC
Y1053605-5G
3-methoxyazetidine-3-carbonitrile;hydrochloride
2227206-17-7 97%
5g
$3610 2024-07-21
Aaron
AR01XACS-100mg
3-methoxyazetidine-3-carbonitrile;hydrochloride
2227206-17-7 95%
100mg
$278.00 2025-02-12
Aaron
AR01XACS-250mg
3-methoxyazetidine-3-carbonitrile;hydrochloride
2227206-17-7 95%
250mg
$444.00 2025-02-12
1PlusChem
1P01XA4G-100mg
3-methoxyazetidine-3-carbonitrile;hydrochloride
2227206-17-7 97.00%
100mg
$243.00 2023-12-18
1PlusChem
1P01XA4G-250mg
3-methoxyazetidine-3-carbonitrile;hydrochloride
2227206-17-7 97.00%
250mg
$388.00 2023-12-18
1PlusChem
1P01XA4G-500mg
3-methoxyazetidine-3-carbonitrile;hydrochloride
2227206-17-7 97.00%
500mg
$667.00 2023-12-18

Additional information on 3-methoxyazetidine-3-carbonitrile hydrochloride

Introduction to 3-methoxyazetidine-3-carbonitrile hydrochloride (CAS No: 2227206-17-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-methoxyazetidine-3-carbonitrile hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2227206-17-7, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the azetidine class of heterocyclic molecules, characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a methoxy group at the 3-position and a nitrile group at the 3-position further enhances its structural complexity and potential biological activity. The hydrochloride salt form improves its solubility in aqueous systems, making it more amenable for various biochemical and pharmacological studies.

The significance of 3-methoxyazetidine-3-carbonitrile hydrochloride lies in its versatile applications as a building block in drug discovery and as a key intermediate in synthetic chemistry. Its unique structural features make it an attractive candidate for modulating biological pathways, particularly those involving enzymes and receptors that are sensitive to small-molecule interactions. Recent advancements in medicinal chemistry have highlighted its potential in developing novel therapeutic agents targeting neurological disorders, inflammation, and metabolic diseases.

In the realm of chemical biology, 3-methoxyazetidine-3-carbonitrile hydrochloride has been explored for its ability to interact with biological targets such as kinases, proteases, and other enzymes involved in signal transduction pathways. The nitrile group, for instance, can serve as a site for further functionalization, allowing chemists to design derivatives with enhanced binding affinity or selectivity. Additionally, the methoxy group provides a handle for chemical modifications, enabling the synthesis of complex molecules with tailored biological properties.

One of the most compelling aspects of this compound is its role in the development of inhibitors for enzymatic targets associated with human diseases. For example, studies have demonstrated that derivatives of 3-methoxyazetidine-3-carbonitrile hydrochloride can inhibit specific kinases implicated in cancer progression. The ability to modulate kinase activity is crucial for developing targeted therapies that minimize side effects while maximizing therapeutic efficacy. Furthermore, the compound’s structural framework aligns well with known pharmacophores, suggesting its potential utility in designing next-generation drugs.

The hydrochloride salt form of 3-methoxyazetidine-3-carbonitrile hydrochloride enhances its stability and bioavailability, making it a preferred choice for both preclinical and clinical studies. Researchers have leveraged this compound to develop novel scaffolds for small-molecule drugs, demonstrating its versatility in medicinal chemistry. The compound’s ability to undergo further derivatization has opened up new avenues for drug discovery, particularly in addressing unmet medical needs where existing treatments are limited or ineffective.

Recent research has also explored the use of 3-methoxyazetidine-3-carbonitrile hydrochloride as a tool for studying enzyme mechanisms and drug interactions. By employing this compound as a substrate or inhibitor, scientists can gain insights into the structural and functional aspects of target enzymes. Such studies are essential for understanding disease pathogenesis and identifying new therapeutic targets. Moreover, the compound’s compatibility with high-throughput screening assays makes it an invaluable asset in drug discovery pipelines.

The synthesis of 3-methoxyazetidine-3-carbonitrile hydrochloride involves multi-step organic reactions that highlight its synthetic utility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. These synthetic strategies often incorporate modern techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and protecting group chemistry to achieve the desired molecular structure.

In conclusion, 3-methoxyazetidine-3-carbonitrile hydrochloride (CAS No: 2227206-17-7) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features, combined with its potential for further functionalization, make it a valuable tool for drug discovery and enzyme research. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies that address complex diseases.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd